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Compound of Interest

Compound Name: STX140

Cat. No.: B1681772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

STX140, a sulfamoylated derivative of 2-methoxyestradiol, is a multi-targeting anticancer agent

with potent steroid sulfatase (STS) inhibitory and antiproliferative activities. This guide provides

a comprehensive overview of its structure-activity relationship (SAR), detailing the impact of

structural modifications on its biological functions, experimental methodologies for its

evaluation, and the signaling pathways it modulates.

Quantitative Structure-Activity Relationship Data
The biological activity of STX140 and its analogs is highly dependent on substitutions at the C2

and C17 positions of the estradiol steroid core, as well as the presence and nature of the

sulfamate moieties.

Table 1: Steroid Sulfatase (STS) Inhibitory Activity of STX140 and Analogs
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Compound
R (C2-
Position)

R' (C17-
Position)

STS Inhibition
IC50 (nM) in
Placental
Microsomes

STS Inhibition
IC50 (nM) in
MCF-7 cells

STX140 OMe OSO2NH2 39 0.5[1]

Analog 1 H OSO2NH2 >1000 -

Analog 2 OEt OSO2NH2 21 -

Analog 3 OMe OH >1000 -

Table 2: In Vitro Antiproliferative Activity of STX140 and Analogs

Compo
und

R (C2-
Position
)

R' (C17-
Position
)

MCF-7
(Breast
Cancer)
GI50
(nM)

MDA-
MB-231
(Breast
Cancer)
GI50
(nM)

LNCaP
(Prostat
e
Cancer)
IC50
(nM)

PC3
(Prostat
e
Cancer)
IC50
(nM)

A2780
(Ovaria
n
Cancer)
IC50
(nM)

STX140 OMe
OSO2NH

2
520 618[1] 530[1] 400[1] 330[1]

Analog 4 OCHF2
OSO2NH

2
280 - - - -

Analog 5 OMe H >10000 >10000 - - -

Analog 6 OEt
OSO2NH

2
180 - - - -

Table 3: Tubulin Polymerization Inhibitory Activity

Compound
IC50 (µM) in Bovine Brain Tubulin
Assembly

STX140 2.2[1]
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Experimental Protocols
Detailed methodologies are crucial for the accurate assessment of the biological activity of

STX140 and its derivatives.

1. Steroid Sulfatase (STS) Inhibition Assay

This assay determines the ability of a compound to inhibit the enzymatic activity of STS.

Enzyme Source: Homogenates of human placental microsomes or whole cell lysates from

cancer cell lines (e.g., MCF-7).

Substrate: Radiolabeled [6,7-3H]estrone-3-sulfate.

Protocol:

Pre-incubate the enzyme preparation with various concentrations of the test compound in

a suitable buffer (e.g., phosphate buffer, pH 7.4) at 37°C.

Initiate the reaction by adding the radiolabeled substrate.

Incubate the reaction mixture at 37°C for a defined period.

Stop the reaction by adding an organic solvent (e.g., toluene).

Separate the product (estrone) from the substrate by solvent extraction.

Quantify the amount of radiolabeled estrone produced using liquid scintillation counting.

Calculate the percentage of inhibition for each compound concentration and determine the

IC50 value.

2. In Vitro Antiproliferative Assay (MTT or SRB Assay)

This assay measures the cytotoxic or cytostatic effects of a compound on cancer cell lines.

Cell Lines: A panel of cancer cell lines (e.g., MCF-7, MDA-MB-231, LNCaP, PC3, A2780).
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Reagents: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) or

Sulforhodamine B (SRB).

Protocol:

Seed cells in 96-well plates and allow them to adhere overnight.

Treat the cells with a range of concentrations of the test compound for a specified duration

(e.g., 72 hours).

For the MTT assay, add MTT solution to each well and incubate to allow for the formation

of formazan crystals. Solubilize the crystals with a suitable solvent (e.g., DMSO) and

measure the absorbance at 570 nm.

For the SRB assay, fix the cells with trichloroacetic acid, stain with SRB solution, and

wash. Solubilize the bound dye with a Tris-base solution and measure the absorbance at

510 nm.

Calculate the percentage of cell growth inhibition for each concentration and determine the

GI50 or IC50 value.

3. Tubulin Polymerization Inhibition Assay

This cell-free assay assesses the effect of a compound on the assembly of microtubules.

Source of Tubulin: Purified bovine brain tubulin.

Protocol:

Incubate purified tubulin with various concentrations of the test compound in a

polymerization buffer containing GTP at 37°C.

Monitor the increase in turbidity (absorbance at 340 nm) over time, which corresponds to

the extent of tubulin polymerization.

Calculate the percentage of inhibition of polymerization at a specific time point for each

compound concentration and determine the IC50 value.
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4. Cell Cycle Analysis

This method determines the effect of a compound on the progression of cells through the

different phases of the cell cycle.

Reagent: Propidium iodide (PI) or other DNA-staining dyes.

Instrumentation: Flow cytometer.

Protocol:

Treat cells with the test compound for a defined period.

Harvest the cells and fix them in cold ethanol.

Treat the cells with RNase A to remove RNA.

Stain the cellular DNA with PI solution.

Analyze the DNA content of the cells using a flow cytometer.

Quantify the percentage of cells in the G1, S, and G2/M phases of the cell cycle.

Signaling Pathways and Mechanisms of Action
STX140 exerts its anticancer effects through the modulation of multiple signaling pathways,

leading to cell cycle arrest and apoptosis.

1. Inhibition of Tubulin Polymerization and Cell Cycle Arrest

STX140 disrupts microtubule dynamics by inhibiting tubulin polymerization. This leads to the

activation of the spindle assembly checkpoint and subsequent arrest of the cell cycle at the

G2/M phase.
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STX140-Induced G2/M Cell Cycle Arrest
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STX140-Induced Intrinsic Apoptosis
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Role of p53-p21 Pathway in STX140 Action
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Preclinical Evaluation Workflow for STX140 Analogs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Structure-Activity
Relationship of STX140]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681772#stx140-structure-activity-relationship]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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